Cas no 370082-83-0 (4H-Imidazol-4-one, 3,5-dihydro-2-(2-methoxyphenyl)-5-[(4-methoxyphenyl)methylene]-3-phenyl-)

• Product name: 4H-Imidazol-4-one, 3,5-dihydro-2-(2-methoxyphenyl)-5-[(4-methoxyphenyl)methylene]-3-phenyl-
• CAS No: 370082-83-0
• MF: C₂₄H₂₀N₂O₃
• MW: 384.427206039429
• CID: 921864
• PubChem ID: 73011399

4H-Imidazol-4-one, 3,5-dihydro-2-(2-methoxyphenyl)-5-[(4-methoxyphenyl)methylene]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one, 3,5-dihydro-2-(2-methoxyphenyl)-5-[(4-methoxyphenyl)methylene]-3-phenyl-
• (5Z)-2-(2-methoxyphenyl)-5-[(4-methoxyphenyl)methylidene]-3-phenylimidazol-4-one
• 370082-83-0
• 4h-imidazol-4-one,3,5-dihydro-2-(2-methoxyphenyl)-5-[(4-methoxyphenyl)methylene]-3-phenyl-

• Inchi： InChI=1S/C24H20N2O3/c1-28-19-14-12-17(13-15-19)16-21-24(27)26(18-8-4-3-5-9-18)23(25-21)20-10-6-7-11-22(20)29-2/h3-16H,1-2H3/b21-16-
• InChI Key： FIZPIBBGXYVWMD-PGMHBOJBSA-N
• SMILES： COC1=CC=C(C=C1)C=C2C(=O)N(C(=N2)C3=CC=CC=C3OC)C4=CC=CC=C4

Computed Properties

• Exact Mass: 384.14739250g/mol
• Monoisotopic Mass: 384.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.1Ų